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Compound of Interest

Compound Name: Cyclopentyl dodecanoate

Cat. No.: B15376789

Disclaimer: No specific Safety Data Sheet (SDS) for Cyclopentyl Dodecanoate could be
located. The following information is extrapolated from the known properties of its constituent
parts, cyclopentane and dodecanoic acid (lauric acid), as well as general data on similar long-
chain fatty acid esters. This guide is intended for researchers, scientists, and drug development
professionals and should be used as a supplementary resource to standard laboratory safety
practices.

Introduction

Cyclopentyl dodecanoate is an ester formed from the reaction of cyclopentanol and
dodecanoic acid. Its specific toxicological and safety properties have not been extensively
documented. Therefore, a conservative approach to handling, based on the characteristics of
its precursors and analogous esters, is recommended. This guide provides a comprehensive
overview of the extrapolated safety data, handling procedures, and disposal methods for
Cyclopentyl Dodecanoate.

Hazard Identification and Classification
(Extrapolated)

The hazards of Cyclopentyl Dodecanoate are inferred from its components. Cyclopentane is
a highly flammable liquid with potential for causing drowsiness or dizziness and is harmful to
aquatic life. Dodecanoic acid is known to cause serious eye damage. The combined ester is
anticipated to be a combustible liquid with potential for skin and eye irritation.
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Table 1: Extrapolated Hazard Classification for Cyclopentyl Dodecanoate

Basis for
Hazard Class Category Hazard Statement .
Extrapolation
) Based on the high
o Category 4 H227: Combustible ) o
Flammable Liquids ) o flash points of similar
(Combustible) liquid ]
long-chain esters.
) ) Potential for irritation
Skin H315: Causes skin
] o Category 2 o based on general
Corrosion/Irritation irritation ]
properties of esters.
) ) Based on the
Serious Eye H318: Causes serious o
o Category 1 classification of
Damage/Eye Irritation eye damage ) )
Dodecanoic Acid.[1][2]
Specific Target Organ H336: May cause Based on the
Toxicity (Single Category 3 drowsiness or properties of
Exposure) dizziness Cyclopentane.[3][4]
Hazardous to the H412: Harmful to Based on the
Aquatic Environment, Category 3 aquatic life with long properties of

Chronic Hazard

lasting effects

Cyclopentane.[3]

Physical and Chemical Properties (Component

Data)

Quantitative data for Cyclopentyl Dodecanoate is not readily available. The following tables

summarize the properties of its precursors.

Table 2: Physical and Chemical Properties of Cyclopentane
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Property Value Reference
CAS Number 287-92-3 [3][5]
Molecular Formula C5H10 [3]
Molecular Weight 70.1 g/mol [3]

Boiling Point 49.3 °C [5]

Flash Point -37 °C [5]
Flammability Highly flammable liquid and 1]

vapour

Table 3: Physical and Chemical Properties of Dodecanoic Acid

Property Value Reference
CAS Number 143-07-7 [1]161[7]
Molecular Formula C12H2402 [6]
Molecular Weight 200.32 g/mol [6]

Melting Point 43-45 °C [7]

Boiling Point 298.9 °C [7]

Flash Point >110 °C [2]

Experimental Protocols (General

Recommendations)

Specific experimental protocols for Cyclopentyl Dodecanoate are not available. The following

are general methodologies for assessing the safety of a novel chemical, which would be

applicable.

Dermal Irritation/Corrosion (OECD TG 404):
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e Apply 0.5 mL of the test substance to a small area of the skin of a test animal (typically a
rabbit).

o Cover the application site with a gauze patch and wrap with a binder.

o After a 4-hour exposure, remove the patch and any residual substance.

o Observe and score the skin for erythema and edema at 1, 24, 48, and 72 hours after
removal.

Acute Eye Irritation/Corrosion (OECD TG 405):

Instill 0.1 mL of the test substance into the conjunctival sac of one eye of a test animal.

Hold the eyelids together for about one second.

Observe the eyes at 1, 24, 48, and 72 hours after instillation.

Score for corneal opacity, iritis, conjunctival redness, and chemosis.
Handling and Storage

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[7]

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and
closed-toe shoes.

» Respiratory Protection: Use in a well-ventilated area or with a fume hood. If ventilation is
inadequate, use a NIOSH-approved respirator.

Safe Handling Practices:
e Avoid contact with skin, eyes, and clothing.
» Avoid breathing vapors or mist.

o Keep away from heat, sparks, and open flames.[3]
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e Ground and bond containers when transferring material to prevent static discharge.[3]

e Use non-sparking tools.

Storage Conditions:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

» Store away from oxidizing agents.
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Safe Handling Workflow for Cyclopentyl Dodecanoate
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Caption: A logical workflow for the safe handling of Cyclopentyl dodecanoate.
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First-Aid Measures

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Get medical attention immediately.[7]

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention if irritation
develops and persists.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Ingestion: If swallowed, do NOT induce vomiting. Call a poison control center or doctor
immediately for treatment advice.[3]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[7]

Specific Hazards Arising from the Chemical: Combustible liquid. In a fire, irritating and toxic
gases may be generated. Vapors may travel to a source of ignition and flash back.

Special Protective Equipment for Firefighters: As in any fire, wear a self-contained breathing
apparatus in pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective

gear.

Disposal Considerations

Waste must be disposed of in accordance with federal, state, and local environmental control
regulations.

e Product: Dispose of this material and its container to a licensed hazardous-waste disposal
contractor.

o Contaminated Packaging: Empty containers should be taken to an approved waste handling
site for recycling or disposal.
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Disposal Workflow for Cyclopentyl Dodecanoate Waste
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Caption: A logical workflow for the proper disposal of Cyclopentyl dodecanoate waste.

Toxicological Information (Inferred)

The toxicological properties of Cyclopentyl Dodecanoate have not been fully investigated.
Fatty acid esters are generally considered to have low acute toxicity.[8][9] However, the
cyclopentyl moiety may contribute to central nervous system depression, similar to
cyclopentane.[4]
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o Acute Oral Toxicity: Expected to be low.

o Acute Dermal Toxicity: Expected to be low.

e Acute Inhalation Toxicity: May cause drowsiness or dizziness.[3][4]
o Skin Corrosion/Irritation: May cause skin irritation.

» Serious Eye Damage/Irritation: Risk of serious eye damage.[1][2]

e Carcinogenicity: No components of this product present at levels greater than or equal to
0.1% are identified as probable, possible or confirmed human carcinogens by IARC.[10]

Conclusion

While specific safety and toxicological data for Cyclopentyl Dodecanoate are not available, a
cautious approach based on the known hazards of its constituent parts and similar compounds
Is warranted. Researchers and professionals handling this substance should adhere to strict
safety protocols, including the use of appropriate personal protective equipment, handling in
well-ventilated areas, and proper disposal of waste. Further research is needed to fully
characterize the safety profile of Cyclopentyl Dodecanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Cyclopentyl Dodecanoate: A Technical Guide to Safety,
Handling, and Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15376789#safety-handling-and-disposal-of-
cyclopentyl-dodecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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